N-(4,6-dimethylpyrimidin-2-yl)indoline-1-carboximidamide
Description
Scientific Research Applications
Antioxidant and Antimicrobial Properties
- Synthesis and Biological Evaluation : A study by Saundane et al. (2012) synthesized compounds encompassing indolylthienopyrimidines, showing promising antioxidant and antimicrobial activities. This indicates potential applications in developing new therapeutic agents.
Anti-Hyperglycemic Evaluation
- Novel Carboximidamides for Diabetes : Research by Moustafa et al. (2021) involved synthesizing novel carboximidamides linked with pyrimidine moiety, exhibiting significant anti-hyperglycemic effects. This suggests potential use in diabetes treatment.
BET Bromodomain Inhibition
- Cancer Research : A study by Zhao et al. (2017) on BET inhibitors, which are relevant in cancer research, synthesized compounds containing a pyrimido[4,5-b]indole core. This research contributes to the development of cancer therapeutics.
Spectroscopic and Molecular Structure Investigation
- Structural Studies : Mansour and Ghani (2013) conducted a comprehensive study on the structure and spectroscopic properties of a related compound, indicating its application in material science and molecular engineering.
Synthesis of Analogues and Derivatives
- Chemical Synthesis : Research by Selič and Stanovnik (2001) and Umehara et al. (2016) focused on synthesizing novel compounds and derivatives, contributing to the field of organic synthesis.
Other Applications
- Antimicrobial Peptides : Falla et al. (1996) explored the antimicrobial properties of indolicidin, demonstrating the compound's potential in developing new antimicrobial agents.
- Cancer Risk Assessment : Studies like Layton et al. (1995) assessed the cancer risk of heterocyclic amines, contributing to public health and safety.
Properties
IUPAC Name |
N'-(4,6-dimethylpyrimidin-2-yl)-2,3-dihydroindole-1-carboximidamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5/c1-10-9-11(2)18-15(17-10)19-14(16)20-8-7-12-5-3-4-6-13(12)20/h3-6,9H,7-8H2,1-2H3,(H2,16,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLENUXQYGCDSNE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N=C(N)N2CCC3=CC=CC=C32)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=NC(=N1)/N=C(\N)/N2CCC3=CC=CC=C32)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001323029 | |
Record name | N'-(4,6-dimethylpyrimidin-2-yl)-2,3-dihydroindole-1-carboximidamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001323029 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
37.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24807165 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
664371-35-1 | |
Record name | N'-(4,6-dimethylpyrimidin-2-yl)-2,3-dihydroindole-1-carboximidamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001323029 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.